Cas no 1805516-69-1 (3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine
• CAS No: 1805516-69-1
• MF: C₈H₇BrF₂IN
• MW: 361.953160524368
• CID: 4804766
• Update Time: 2025-05-21

3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine

• Inchi： 1S/C8H7BrF2IN/c1-4-3-13-8(12)5(2-9)6(4)7(10)11/h3,7H,2H2,1H3
• InChI Key： PHYSOCFKNRTGJH-UHFFFAOYSA-N
• SMILES： IC1C(CBr)=C(C(F)F)C(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine

Comprehensive Overview of 3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine (CAS No. 1805516-69-1)

3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine (CAS No. 1805516-69-1) is a highly specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique halogenated and difluoromethylated structure, serves as a critical intermediate in the development of novel bioactive molecules. Its molecular formula, C₈H₇BrF₂IN, reflects the presence of multiple functional groups, including bromomethyl, difluoromethyl, and iodo substituents, which contribute to its reactivity and versatility in chemical transformations.

The growing interest in 3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine is closely tied to the increasing demand for fluorinated compounds in drug discovery. Fluorine incorporation is a well-established strategy to enhance the metabolic stability, bioavailability, and binding affinity of pharmaceutical candidates. Researchers frequently search for terms like "fluorinated pyridine derivatives" and "halogenated heterocycles in drug design", highlighting the relevance of this compound in contemporary medicinal chemistry. Its difluoromethyl group, in particular, is a sought-after motif due to its ability to modulate lipophilicity and hydrogen bonding interactions.

In synthetic applications, 3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine offers a robust platform for cross-coupling reactions, such as Suzuki-Miyaura and Negishi couplings, owing to its iodo and bromomethyl functionalities. These reactions are pivotal in constructing complex molecular architectures, a topic frequently explored in queries like "pyridine-based cross-coupling reagents". The compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses, particularly in the preparation of agrochemicals and advanced materials.

From an analytical perspective, the structural features of 3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine lend themselves to detailed characterization via NMR spectroscopy and mass spectrometry. The presence of difluoromethyl and iodo groups generates distinct spectroscopic signatures, enabling precise identification and purity assessment. This aligns with the rising trend in searches for "analytical methods for halogenated pyridines", as researchers seek reliable protocols for quality control in synthetic workflows.

Environmental and regulatory considerations also play a role in the compound's applications. While not classified as hazardous under standard guidelines, its halogenated nature necessitates careful handling to minimize ecological impact. This aspect resonates with the increasing focus on "green chemistry in heterocyclic synthesis", a topic frequently queried by sustainability-driven researchers. Innovations in catalytic processes and solvent systems are being explored to optimize the use of such intermediates while reducing waste generation.

The commercial availability of 3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine (CAS No. 1805516-69-1) has expanded in recent years, catering to the growing demand from contract research organizations and academic laboratories. Suppliers often highlight its high purity grades (>95%) and compatibility with automated synthesis platforms, addressing the needs of high-throughput screening campaigns. Search trends like "scalable synthesis of polyhalogenated pyridines" reflect the industrial interest in this compound class for large-scale applications.

Future research directions for 3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine may explore its potential in photopharmacology, where light-responsive drug candidates are designed using halogenated scaffolds. The compound's iodo substituent could serve as a heavy atom effect enhancer in photoswitchable systems, a cutting-edge area generating searches such as "halogenated photosensitizers in medicinal chemistry". Additionally, computational studies predicting its reactivity patterns could further streamline its application in rational drug design.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-2-iodo-5-methylpyridine represents a multifaceted building block with broad utility across chemical sciences. Its structural complexity, coupled with the strategic placement of halogen and fluorine atoms, positions it as a valuable asset in addressing contemporary challenges in molecular innovation. As evidenced by search patterns focusing on "next-generation pyridine synthons" and "fluorine in precision chemistry", this compound will likely maintain its relevance in advancing scientific frontiers.